molecular formula C19H20N2 B247707 N-methyl-N-(1-naphthylmethyl)-2-(2-pyridinyl)ethanamine

N-methyl-N-(1-naphthylmethyl)-2-(2-pyridinyl)ethanamine

Cat. No. B247707
M. Wt: 276.4 g/mol
InChI Key: SLECRCVKIGDLEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-methyl-N-(1-naphthylmethyl)-2-(2-pyridinyl)ethanamine (also known as NMP) is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of arylalkylamines and has been found to exhibit a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of NMP is not fully understood, but it is believed to act by inhibiting the reuptake of serotonin and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, which can have a variety of effects on brain function.
Biochemical and Physiological Effects:
NMP has been found to exhibit a variety of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which can have antidepressant effects. Additionally, NMP has been found to exhibit anti-inflammatory and analgesic effects, which could make it useful in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using NMP in lab experiments is that it has been extensively studied and its effects are well understood. Additionally, NMP is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using NMP in lab experiments is that it can be difficult to work with due to its high potency and potential for toxicity.

Future Directions

There are many potential future directions for research on NMP. One area of interest is the development of new antidepressant drugs based on the structure of NMP. Additionally, further research could be done to explore the anti-inflammatory and analgesic effects of NMP and its potential use in the treatment of pain and inflammation. Finally, more research could be done to elucidate the mechanism of action of NMP and its effects on brain function.

Synthesis Methods

The synthesis of NMP can be achieved through a multi-step process that involves the reaction of 1-naphthaldehyde with methylamine, followed by the reaction of the resulting imine with 2-pyridinecarboxaldehyde. The final product is obtained through the reduction of the resulting imine with sodium borohydride.

Scientific Research Applications

NMP has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a selective serotonin and norepinephrine reuptake inhibitor, which makes it a promising candidate for the development of antidepressant drugs. Additionally, NMP has been found to exhibit anti-inflammatory and analgesic effects, which could make it useful in the treatment of pain and inflammation.

properties

Molecular Formula

C19H20N2

Molecular Weight

276.4 g/mol

IUPAC Name

N-methyl-N-(naphthalen-1-ylmethyl)-2-pyridin-2-ylethanamine

InChI

InChI=1S/C19H20N2/c1-21(14-12-18-10-4-5-13-20-18)15-17-9-6-8-16-7-2-3-11-19(16)17/h2-11,13H,12,14-15H2,1H3

InChI Key

SLECRCVKIGDLEU-UHFFFAOYSA-N

SMILES

CN(CCC1=CC=CC=N1)CC2=CC=CC3=CC=CC=C32

Canonical SMILES

CN(CCC1=CC=CC=N1)CC2=CC=CC3=CC=CC=C32

Origin of Product

United States

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